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Compound of Interest

Compound Name:
5-Ethoxy-1,3-dimethylindolin-2-

one

Cat. No.: B156542 Get Quote

Application Notes and Protocols: 5-Ethoxy-1,3-
dimethylindolin-2-one
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling procedures for 5-Ethoxy-1,3-
dimethylindolin-2-one. The information is intended to supplement, not replace, institutional

safety protocols and a thorough understanding of the material's properties.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Ethoxy-1,3-dimethylindolin-2-
one is provided below. This data is essential for proper handling, storage, and experimental

design.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₂ PubChem[1]

Molecular Weight 205.25 g/mol PubChem[1], BLDpharm[2]

CAS Number 131057-63-1 PubChem[1], BLDpharm[2]

Boiling Point 381.4 ± 42.0 °C (Predicted) ChemBK[3]

Density 1.100 g/cm³ (Predicted) ChemBK[3]

Storage Sealed in dry, 2-8°C BLDpharm[2]

Safety and Hazard Information
5-Ethoxy-1,3-dimethylindolin-2-one is classified as a hazardous substance. All personnel

handling this compound must be aware of the potential risks and take appropriate precautions.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]

Eye Irritation 2A
H319: Causes serious eye

irritation.[4]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation.[4]

Precautionary Statements
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Type Code Statement

Prevention P261 Avoid breathing dust.[4]

P264
Wash skin thoroughly after

handling.[4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280
Wear protective gloves/ eye

protection/ face protection.[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[4]

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/ doctor if

you feel unwell.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Experimental Protocols
Due to the lack of specific published experimental protocols for 5-Ethoxy-1,3-dimethylindolin-
2-one, a general protocol for the safe handling of this compound in a laboratory setting is

provided. This should be adapted to specific experimental needs.

General Handling Protocol
Risk Assessment: Before handling, conduct a thorough risk assessment for the planned

experiment, considering the quantity of the compound to be used, the potential for aerosol

generation, and the specific experimental conditions.
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Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Discard and replace

gloves immediately if there is any sign of degradation or chemical breakthrough.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn.

Engineering Controls:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood,

especially when working with the solid form to avoid dust inhalation.

Weighing:

If weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize

dust exposure.

Dissolving:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

After handling, wash hands and any exposed skin thoroughly with soap and water.

Clean the work area and any contaminated equipment.

Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances.[5] The recommended storage temperature is 2-8°C.

[2]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://aksci.com/sds/5339ED_SDS.pdf
https://www.bldpharm.com/products/131057-63-1.html
https://aksci.com/sds/5339ED_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Spill and Waste Disposal
Spill:

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

For larger spills, evacuate the area and follow institutional emergency procedures.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not

allow the product to enter drains.

Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling of

5-Ethoxy-1,3-dimethylindolin-2-one.
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Preparation

Handling

Post-Experiment

Conduct Risk Assessment

Don Personal Protective Equipment

Weigh Compound in Fume Hood

Dissolve in Solvent

Perform Experiment

Decontaminate Work Area
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Identified Hazards

Required Personal Protective Equipment (PPE) Handling Procedures

Skin Irritant (H315)

Protective Gloves Wash Hands After Handling

Eye Irritant (H319)

Safety Goggles/Face Shield

Respiratory Irritant (H335)

Use in a Well-Ventilated Area / Fume Hood

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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